Cas no 109239-41-0 (3-ethyl-2-propylthiophene)
3-ethyl-2-propylthiophene structure
Product Name:3-ethyl-2-propylthiophene
CAS No:109239-41-0
MF:C9H14S
MW:154.272461414337
CID:1188473
PubChem ID:6429963
Update Time:2025-04-20
3-ethyl-2-propylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2-propylthiophene
- Thiophene, 3-ethyl-2-propyl
- SCHEMBL14015619
- NBJXVGCOWNCVSN-UHFFFAOYSA-N
- DTXSID90423946
- 109239-41-0
-
- Inchi： 1S/C9H14S/c1-3-5-9-8(4-2)6-7-10-9/h6-7H,3-5H2,1-2H3
- InChI Key： NBJXVGCOWNCVSN-UHFFFAOYSA-N
- SMILES： S1C=CC(CC)=C1CCC
Computed Properties
- Exact Mass: 154.08172
- Monoisotopic Mass: 154.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
3-ethyl-2-propylthiophene Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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